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Compound of Interest

Compound Name: 3,4-Dichloro-2-hydroxybenzonitrile

Cat. No.: B2387004

For Immediate Reference: This document outlines the essential safety and disposal procedures
for 3,4-Dichloro-2-hydroxybenzonitrile (CAS No. 115661-18-2). This guide is intended for
researchers, scientists, and drug development professionals. It is crucial to consult your
institution's specific safety protocols and a certified waste disposal contractor.

Immediate Safety and Handling

3,4-Dichloro-2-hydroxybenzonitrile is a chemical that requires careful handling due to its
potential hazards. Based on available data, it is classified as harmful if swallowed and causes
skin irritation[1].

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:
» Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or vapors.

First Aid Measures:
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o If Swallowed: Rinse mouth with water and seek immediate medical attention.

e In Case of Skin Contact: Remove contaminated clothing and wash the affected area
thoroughly with soap and water.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting lower and upper eyelids occasionally. Seek medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

Operational Plan for Disposal

The proper disposal of 3,4-Dichloro-2-hydroxybenzonitrile is critical to ensure personnel
safety and environmental protection. As a chlorinated organic compound, it must be treated as
hazardous waste.

Step-by-Step Disposal Procedure:
o Waste Identification and Segregation:

o Label a dedicated, leak-proof, and clearly marked hazardous waste container for
"Halogenated Organic Waste" or, more specifically, "3,4-Dichloro-2-hydroxybenzonitrile
Waste."

o Do not mix this waste with non-halogenated organic waste, as this can complicate and
increase the cost of disposal.

e Waste Collection:

o Collect all materials contaminated with 3,4-Dichloro-2-hydroxybenzonitrile, including
unused product, reaction byproducts, and contaminated lab supplies (e.g., gloves, filter
paper, pipette tips), in the designated waste container.

o For solutions, use a sealed, compatible container. For solid waste, use a securely sealed
bag or container.

o Storage:
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o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o Ensure the storage area is cool and dry.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.

o Provide the full chemical name (3,4-Dichloro-2-hydroxybenzonitrile) and CAS number
(115661-18-2) to the disposal company.

e Documentation:

o Maintain a detailed record of the waste, including the chemical name, quantity, and date of
generation, as required by local and national regulations.

Quantitative Data Summary

While a complete Safety Data Sheet (SDS) with all physical and chemical properties for 3,4-
Dichloro-2-hydroxybenzonitrile is not readily available, the following information has been
compiled from various sources.

Property Value Source
CAS Number 115661-18-2 [1]
Molecular Formula C7H3CI2NO [1]
Molecular Weight 188.01 g/mol [1]

GHS Hazard Statements H302: Harmful if swallowed [1]
H315: Causes skin irritation [1]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 3,4-
Dichloro-2-hydroxybenzonitrile.

Disposal Workflow for 3,4-Dichloro-2-hydroxybenzonitrile

Handling 3,4-Dichloro-2-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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